3-Iodo-5-methoxybenzoic acid

• IUPAC Name: 3-iodo-5-methoxybenzoic acid
• InChI: InChI=1S/C8H7IO3/c1-12-7-3-5(8(10)11)2-6(9)4-7/h2-4H,1H3,(H,10,11)
• InChI Key: LAGXFKIAZDJQDL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)O)I
• Molecular Formula: C8H7IO3
• Molecular Weight: 278.04 g/mol

Description

3-Iodo-5-methoxybenzoic acid is a chemical compound with the molecular formula C8H7IO3. It has a molecular weight of 278.05.

Molecular Structure Analysis

The molecular structure of 3-Iodo-5-methoxybenzoic acid consists of an iodine atom and a methoxy group attached to a benzoic acid molecule. The exact 3D structure is not provided in the search results.

Physical And Chemical Properties Analysis

3-Iodo-5-methoxybenzoic acid is a solid at room temperature. It should be stored in a dark place, sealed in dry conditions, and at a temperature between 2-8°C.

Scientific Research Applications

Suzuki Cross-Coupling Reaction

3-Iodo-5-methoxybenzoic acid is used in Suzuki cross-coupling reactions, particularly with sterically hindered arylboronic esters. These reactions are optimized to obtain biaryls in good yield, using anhydrous benzene at reflux and sodium phenoxide in the presence of Pd(PPh3)4 (Chaumeil, Drian, & Signorella, 2000).

Corrosion Inhibition

An isoxazole derivative related to 3-Iodo-5-methoxybenzoic acid has been studied as an environmentally friendly corrosion inhibitor for mild steel in acidic media. This study involved various analytical techniques including electrochemical impedance spectroscopy and scanning electron microscopy (Aslam et al., 2020).

Directed Ortho-Metalation

3-Iodo-5-methoxybenzoic acid is applicable in directed ortho-metalation of unprotected benzoic acids. This method is useful for the one-pot preparation of various 3- and 6-substituted 2-methoxybenzoic acids, facilitating the synthesis of compounds not easily accessible by conventional means (Nguyen, Castanet, & Mortier, 2006).

Production of Methanol from Aromatic Acids

In research on Pseudomonas putida, it was found that when grown on compounds like 3,4,5-trimethoxybenzoic acid, the bacteria oxidized this compound along with others similar to 3-Iodo-5-methoxybenzoic acid. This study is relevant for understanding the microbial metabolism of methoxybenzoic acids (Donnelly & Dagley, 1980).

Preparation of Hypervalent Iodine Reagents

3-Iodo-5-methoxybenzoic acid derivatives have been used in the preparation and structural characterization of new recyclable iodine(III) reagents. These reagents, derived from 3-iodosylbenzoic acid, show potential for various applications in organic synthesis (Yusubov et al., 2008).

Radiosensitizing Agents

Derivatives of 3-Iodo-5-methoxybenzoic acid have been synthesized and tested for their ability to radiosensitize hypoxic cells to radiation, showing potential in cancer treatment (Gupta et al., 1985).

Safety and Hazards

3-Iodo-5-methoxybenzoic acid is classified as a hazardous substance. It can cause skin irritation, serious eye damage, and may cause damage to organs through prolonged or repeated exposure if inhaled. It’s also harmful to aquatic life.

Mechanism of Action

Mode of Action

It is known that benzylic compounds, such as 3-iodo-5-methoxybenzoic acid, can undergo reactions at the benzylic position . These reactions include free radical bromination, nucleophilic substitution, and oxidation .

Biochemical Pathways

It is known that the bioconversion of methoxylated benzoic acids to hydroxylated derivatives involves a model substrate and cultures of anaerobic bacteria .

Pharmacokinetics

The compound is a solid at room temperature and should be stored in a dark place, sealed in dry conditions, at 2-8°C . These properties may influence its bioavailability.

Action Environment

The action, efficacy, and stability of 3-Iodo-5-methoxybenzoic acid can be influenced by environmental factors. For instance, the compound should be stored in a dark place, sealed in dry conditions, at 2-8°C to maintain its stability